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Compound of Interest

Compound Name:
[Leu5]-Enkephalin TFA(58822-25-

6(free bas))

Cat. No.: B8103135

Get Quote

Abstract
[Leu5]-Enkephalin (YGGFL) is a pentapeptide and endogenous ligand for the

-opioid receptor (DOR). While chemically simpler than larger proteins, its utility in cell culture is
frequently compromised by three silent variables: surface adsorption, enzymatic hydrolysis,
and improper solubilization. This guide provides a standardized, error-proof protocol for
preparing [Leu5]-Enkephalin stock solutions, integrating physicochemical constraints with best
practices for biological stability.

Physicochemical Profile
Understanding the molecule is the first step to reproducible data. [Leu5]-Enkephalin is

hydrophobic relative to other short peptides due to the Phenylalanine and Leucine residues, yet

it retains water solubility.
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Property Specification

Sequence Tyr-Gly-Gly-Phe-Leu (YGGFL)

Molecular Weight 555.62 g/mol

Isoelectric Point (pI) ~5.5

Solubility (Water) ~1–2 mg/mL (pH dependent)

Solubility (DMSO) >20 mg/mL (Recommended for Stock)

Stability (Powder) -20°C (desiccated), >2 years

Stability (Solution) -80°C (aliquoted), 3–6 months

Critical Constraints & Expert Insights
The Adsorption Trap
Peptides in the nanomolar range (typical for signaling assays) are highly susceptible to loss via

adsorption to container walls.

The Problem: Standard polystyrene (PS) or glass containers can sequester up to 50% of the

peptide from solution within hours.

The Solution:Always use Polypropylene (PP) "Low-Protein Binding" tubes (e.g., Eppendorf

LoBind®) for all stock preparation and dilution steps. Avoid borosilicate glass unless

siliconized.

The Hydrolysis Hazard
[Leu5]-Enkephalin has a biological half-life measured in minutes in the presence of serum due

to aminopeptidases (e.g., CD13) and enkephalinases (e.g., NEP/CD10).

Experimental Impact: In standard FBS-supplemented media, the effective concentration may

drop to near-zero before the assay endpoint.

Mitigation: For assays >30 minutes, use serum-free media or supplement with peptidase

inhibitors (e.g., Bestatin 10 µM, Thiorphan 1 µM).
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Protocol: Preparation of 10 mM Stock Solution
Target Concentration: 10 mM Volume: 1 mL (Adjustable based on mass) Solvent: Anhydrous

DMSO (Dimethyl Sulfoxide)

Rationale for DMSO: While water-soluble, [Leu5]-Enkephalin is prone to microbial growth and

faster hydrolysis in aqueous buffers during storage. DMSO ensures sterility, prevents

aggregation, and allows for long-term storage at -80°C without crystal formation damage.

Materials
[Leu5]-Enkephalin lyophilized powder (Store at -20°C, desiccated).

Sterile Anhydrous DMSO (Cell culture grade,

99.9%).

1.5 mL Low-Protein Binding Microcentrifuge Tubes.

Syringe Filter: 0.22 µm PVDF or PES (Low binding). Do not use Nylon.

Step-by-Step Methodology
Step 1: Equilibration
Remove the peptide vial from the freezer and allow it to equilibrate to room temperature

(approx. 20 mins) inside a desiccator.

Why? Opening a cold vial introduces condensation, which hydrolyzes the peptide and

causes weighing errors.

Step 2: Calculation & Weighing
Ideally, dissolve the entire contents of the vial to avoid weighing errors. If weighing is

necessary:

Example: To make 1 mL of 10 mM stock:

Step 3: Solubilization
Add the calculated volume of sterile DMSO to the vial.
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Vortex gently for 30 seconds.

Visual Check: The solution should be crystal clear. If particulates persist, sonicate in a water

bath for 5 minutes.

Step 4: Sterilization (Optional but Recommended)
If the DMSO was not pre-sterilized or if the powder was handled in non-sterile conditions:

Pre-wet a 0.22 µm PVDF syringe filter with 50 µL DMSO (discard flow-through).

Filter the peptide solution into a sterile Low-Bind tube.

Note: Filtration causes volume loss. For small volumes (<500 µL), skip filtration and rely on

the bacteriostatic properties of 100% DMSO and aseptic technique.

Step 5: Aliquoting & Storage[1][2]
Dispense into single-use aliquots (e.g., 20–50 µL) in Low-Bind tubes.

Label: "[Leu5]-Enk 10mM, DMSO, [Date]".

Store: -80°C immediately. Avoid freeze-thaw cycles.[1][3][4]

Cell Culture Application Workflow
Dilution Strategy
To treat cells at a final concentration of 100 nM:

Intermediate Dilution (100 µM): Dilute 1 µL of 10 mM Stock into 99 µL of sterile PBS or

Media (Serum-Free).

Final Dilution (100 nM): Dilute 1 µL of Intermediate (100 µM) into 1 mL of cell culture media.

Result: Final DMSO concentration is 0.001%, well below the toxicity threshold (usually 0.1–

0.5%).

Workflow Visualization
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The following diagram outlines the critical path from powder to assay, highlighting decision

nodes for stability.

[Leu5]-Enkephalin Powder
(-20°C Desiccated)

Equilibrate to RT
(Prevent Condensation)

Select Solvent

Anhydrous DMSO
(Preferred for Stability)

Long-term Storage

Sterile Water/PBS
(Immediate Use Only)

Acute Assay

Vortex/Sonicate
(10 mM Stock)

Sterile Filter
(0.22 µm PVDF)

Aliquot into
Low-Bind Tubes

Store at -80°C

Dilute in Serum-Free Media
(+ Peptidase Inhibitors)

Thaw once
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Click to download full resolution via product page

Figure 1: Optimized reconstitution and storage workflow ensuring peptide integrity and sterility.

Mechanistic Context: The Delta-Opioid Pathway
[Leu5]-Enkephalin primarily targets the

-opioid receptor (DOR), a G-protein coupled receptor (GPCR). Understanding this pathway is
essential for validating the biological activity of your stock solution.
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Figure 2: [Leu5]-Enkephalin signaling cascade via Gi/o-coupled receptors leading to cAMP

inhibition.
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Observation Probable Cause Corrective Action

Precipitation upon thawing
Moisture ingress or high

concentration

Sonicate for 5 mins at RT.

Ensure DMSO was anhydrous.

No biological effect Adsorption to plastic

Switch to Low-Bind tubes.

Verify concentration via A280

(Extinction coeff: ~1280

M⁻¹cm⁻¹ for Tyr).

Effect disappears quickly Enzymatic degradation

Add Bestatin (10 µM) and

Thiorphan (1 µM) to culture

media.

Cytotoxicity High DMSO content

Ensure final DMSO

concentration in culture is

<0.5% (v/v).

References
Hughes, J., et al. (1975).[5] "Identification of two related pentapeptides from the brain with

potent opiate agonist activity." Nature.[5] Link

Kristensen, K., et al. (2015). "Adsorption of Cationic Peptides to Solid Surfaces of Glass and

Plastic." PLOS ONE. Link

Roques, B. P., et al. (1980). "The enkephalinase inhibitor thiorphan shows antinociceptive

activity in mice." Nature.[5] Link

PubChem. "Leu-enkephalin Compound Summary." National Library of Medicine. Link

Sigma-Aldrich. "Product Information: [Leu5]-Enkephalin." Merck. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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